Cas no 18271-58-4 (Butanedioic acid, sulfo-, 1,4-ditridecyl ester)

• Product Name: Butanedioic acid, sulfo-, 1,4-ditridecyl ester
• CAS No: 18271-58-4
• MF: C₃₀H₅₈O₇S
• MW: 562.842329502106
• CID: 96147
• PubChem ID: 62457
• Update Time: 2025-05-21

Butanedioic acid, sulfo-, 1,4-ditridecyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, sulfo-, 1,4-ditridecyl ester
• 1,4-dioxo-1,4-di(tridecoxy)butane-2-sulfonic acid
• 1,4-Ditridecyl sulfosuccinate
• Succinic acid, sulfo-, 1,4-ditridecyl ester
• BUTANEDIOIC ACID, 2-SULFO-, 1,4-DITRIDECYL ESTER
• NSC7783
• UNII-6PN0JTY02U
• SCHEMBL789373
• DTXSID20859759
• Succinic acid, sulfo-, 1, 4-ditridecyl ester, sodium salt
• bistridecyl sulfosuccinate
• 1,4-DIOXO-1,4-BIS(TRIDECYLOXY)BUTANE-2-SULFONIC ACID
• Q27265288
• DITRIDECYL SULFOSUCCINATE, (+/-)-
• (+/-)-DITRIDECYL SULFOSUCCINATE
• 6PN0JTY02U
• Ditridecyl sulfosuccinate
• Butanedioic acid, sulfo-, 1,4-ditridecyl ester, sodium salt
• Aerosol TR
• Aerosol TR-70
• Monawet MT
• 1,4-Dioxo-1,4-bis(tridecyloxy)-2-butanesulfonic acid
• Sulfosuccinic acid, ditridecyl ester, sodium salt
• 18271-58-4
• Sodium bis(tridecyl) sulfosuccinate
• Ditridecyl sodium sulfosuccinate
• Sodium 1,4-ditridecyl sulfosuccinate
• Bis(tridecyl) sulfosuccinate-
• Sulfosuccinic acid, tridecyl alcohol diester, sodium salt
• G79593

• Inchi： 1S/C30H58O7S/c1-3-5-7-9-11-13-15-17-19-21-23-25-36-29(31)27-28(38(33,34)35)30(32)37-26-24-22-20-18-16-14-12-10-8-6-4-2/h28H,3-27H2,1-2H3,(H,33,34,35)
• InChI Key： ICAXUQIEOXHXKK-UHFFFAOYSA-N
• SMILES： S(C(C(=O)OCCCCCCCCCCCCC)CC(=O)OCCCCCCCCCCCCC)(=O)(=O)O

Computed Properties

• Exact Mass: 562.39054
• Monoisotopic Mass: 562.39032536g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 30
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 106.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Butanedioic acid, sulfo-, 1,4-ditridecyl ester

Recent Advances in the Study of Butanedioic acid, sulfo-, 1,4-ditridecyl ester (CAS: 18271-58-4) in Chemical and Biomedical Applications

Butanedioic acid, sulfo-, 1,4-ditridecyl ester (CAS: 18271-58-4) is a sulfosuccinate-based surfactant that has garnered significant attention in recent years due to its versatile applications in chemical and biomedical fields. This compound, known for its amphiphilic properties, is widely used in formulations requiring emulsification, dispersion, and wetting capabilities. Recent studies have explored its potential in drug delivery systems, biomaterial coatings, and industrial applications, highlighting its unique physicochemical properties and biocompatibility.

A recent study published in the *Journal of Colloid and Interface Science* investigated the molecular interactions of Butanedioic acid, sulfo-, 1,4-ditridecyl ester with lipid bilayers, demonstrating its ability to enhance membrane permeability. This finding opens new avenues for its use in transdermal drug delivery systems, where controlled release and improved bioavailability are critical. The study employed molecular dynamics simulations and experimental assays to validate the compound's interaction with model lipid membranes, providing a mechanistic understanding of its behavior at the molecular level.

In another groundbreaking research effort, scientists at the *Institute of Biomedical Materials* explored the application of Butanedioic acid, sulfo-, 1,4-ditridecyl ester in the development of antimicrobial coatings. The study, published in *Biomaterials Science*, revealed that the compound's surfactant properties could be leveraged to create coatings that inhibit bacterial adhesion and biofilm formation on medical devices. This is particularly relevant in the context of reducing hospital-acquired infections, where biofilm-associated pathogens pose a significant challenge.

Industrial applications of Butanedioic acid, sulfo-, 1,4-ditridecyl ester have also been a focus of recent research. A report by *Chemical Engineering Journal* highlighted its role in improving the stability of nanoemulsions used in agrochemical formulations. The study demonstrated that the compound's ability to reduce interfacial tension significantly enhances the efficacy of pesticide delivery systems, offering a sustainable solution for modern agriculture.

Despite these advancements, challenges remain in optimizing the synthesis and scalability of Butanedioic acid, sulfo-, 1,4-ditridecyl ester for large-scale applications. Future research directions may include exploring its potential in targeted cancer therapies, where its surfactant properties could be harnessed for nanoparticle-based drug delivery. Additionally, further studies on its environmental impact and biodegradability are warranted to ensure its sustainable use across industries.

In conclusion, Butanedioic acid, sulfo-, 1,4-ditridecyl ester (CAS: 18271-58-4) continues to be a compound of significant interest in both academic and industrial research. Its multifaceted applications, from drug delivery to antimicrobial coatings, underscore its potential to address critical challenges in chemical and biomedical sciences. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in emerging fields.